Cas no 23003-22-7 (2(1H)-Pyridinethione,3-hydroxy-)

• Product Name: 2(1H)-Pyridinethione,3-hydroxy-
• CAS No: 23003-22-7
• MF: C₅H₅NOS
• MW: 127.164299726486
• CID: 255348
• PubChem ID: 2723947
• Update Time: 2025-11-02

2(1H)-Pyridinethione,3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione,3-hydroxy-
• 2-MERCAPTO-PYRIDIN-3-OL
• 3-hydroxy-1H-pyridine-2-thione
• 2-mercapto-3-hydroxypyridine
• 2-Mercapto-3-pyridinol
• 3-hydroxo-2-mercaptopyridine
• 3-hydroxy-2-mercaptopyridine
• 3-Hydroxypyridine-2-thiol
• M8U5Q5R3SA
• EINECS 245-375-3
• NSC 283470
• 23003-22-7
• 2(1H)-Pyridinethione, 3-hydroxy-
• NSC-283470
• 3-HYDROXY-2(1H)-PYRIDINETHIONE
• hydroxypyridinethione
• CHEMBL2337874
• AKOS006239053
• EN300-399832
• NSC283470
• BDBM50430971
• 3-Hydroxy-2(1H)-pyridinethione #
• Q27283662
• DTXSID50177559
• SCHEMBL260668
• 2-SULFANYLPYRIDIN-3-OL
• UNII-M8U5Q5R3SA
• NS00027320
• FT-0691858
• 2-Mercaptopyridin-3-ol
• 3-hydroxy-2-mercapto-pyridine
• NSC-823050
• CS-0248492
• AM100545
• NSC823050
• 3-Hydroxy-1,2-dihydropyridine-2-thione
• MFCD00006286
• 2(1H)-Pyridinethione, 3-hydroxy-(8CI)(9CI)
• 2(1H)-Pyridinethione, 3-hydroxy-(8CI)
• DTXCID60100050

• Inchi： 1S/C5H5NOS/c7-4-2-1-3-6-5(4)8/h1-3,7H,(H,6,8)
• InChI Key： MARYDOMJDFATPK-UHFFFAOYSA-N
• SMILES： S=C1C(=CC=CN1)O

Computed Properties

• Exact Mass: 127.00900
• Monoisotopic Mass: 127.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Color/Form: Yellow to green
• Density: 1.41
• Melting Point: 144.00 - 146.00ºC
• Boiling Point: 235.9 °C at 760 mmHg
• Flash Point: 96.5 °C
• Refractive Index: 1.709
• PSA: 71.92000
• LogP: 1.07590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on 2(1H)-Pyridinethione,3-hydroxy-

Comprehensive Overview of 2(1H)-Pyridinethione,3-hydroxy- (CAS No. 23003-22-7): Properties, Applications, and Innovations

2(1H)-Pyridinethione,3-hydroxy- (CAS No. 23003-22-7) is a heterocyclic organic compound that has garnered significant attention in both academic and industrial research due to its unique chemical structure and versatile applications. This compound, often referred to as 3-hydroxy-2(1H)-pyridinethione, features a pyridine ring substituted with a thione group at the 2-position and a hydroxyl group at the 3-position. Its molecular formula is C₅H₅NOS, and it exhibits notable stability under standard conditions, making it suitable for various synthetic and functional applications.

The 2(1H)-Pyridinethione,3-hydroxy- derivative is widely studied for its role in chelating agents, antimicrobial formulations, and material science. Researchers have explored its potential in cosmetic chemistry, particularly in formulations targeting dandruff control and scalp health, aligning with the growing consumer demand for natural and sustainable personal care products. Its ability to act as a metal ion binder also makes it valuable in water treatment and industrial cleaning applications, addressing environmental concerns related to heavy metal contamination.

In recent years, the compound has been investigated for its antioxidant properties, which are relevant to the anti-aging skincare market. Studies suggest that 3-hydroxy-2(1H)-pyridinethione may help neutralize free radicals, a key factor in oxidative stress and cellular damage. This has led to its inclusion in advanced cosmeceutical formulations, where efficacy and safety are paramount. Additionally, its low toxicity profile and biodegradability align with the global shift toward green chemistry and eco-friendly alternatives.

From a synthetic perspective, 2(1H)-Pyridinethione,3-hydroxy- serves as a building block for pharmaceutical intermediates and agrochemicals. Its reactivity with various electrophiles and nucleophiles enables the creation of diverse derivatives with tailored properties. For instance, modifications to its core structure have yielded compounds with enhanced bioactivity, such as improved antifungal or antibacterial effects. This adaptability makes it a focal point in drug discovery and precision agriculture.

The compound’s spectroscopic characteristics, including its UV-Vis and IR absorption profiles, are well-documented, facilitating its identification and quantification in complex matrices. Analytical methods like HPLC and mass spectrometry are commonly employed to ensure purity and consistency, critical for industrial-scale production. Furthermore, its thermal stability and solubility in polar solvents enhance its practicality in formulation development.

Emerging trends in nanotechnology have also highlighted the potential of CAS No. 23003-22-7 as a surface modifier or ligand for nanoparticles. Researchers are exploring its use in catalysis and sensors, leveraging its electron-rich heterocyclic framework. Such innovations align with the demand for high-performance materials in electronics and environmental monitoring.

In summary, 2(1H)-Pyridinethione,3-hydroxy- (CAS No. 23003-22-7) is a multifaceted compound with applications spanning personal care, environmental remediation, and advanced materials. Its combination of chemical versatility, safety, and sustainability positions it as a key player in modern chemistry. As research continues to uncover new functionalities, its relevance in addressing global challenges—from healthcare to pollution control—will likely expand, making it a compound of enduring interest.